Cas no 158553-49-2 (2H-Tetrazole-2-ethanamine,5-(3,4-dimethoxyphenyl)-N,N-diethyl-, hydrochloride (1:1))

• Product Name: 2H-Tetrazole-2-ethanamine,5-(3,4-dimethoxyphenyl)-N,N-diethyl-, hydrochloride (1:1)
• CAS No: 158553-49-2
• MF: C₁₅H₂₄ClN₅O₂
• MW: 341.836361885071
• CID: 147198
• PubChem ID: 3074487
• Update Time: 2025-04-19

2H-Tetrazole-2-ethanamine,5-(3,4-dimethoxyphenyl)-N,N-diethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-ethanamine,5-(3,4-dimethoxyphenyl)-N,N-diethyl-, hydrochloride (1:1)
• 2-[5-(3,4-dimethoxyphenyl)tetrazol-2-yl]-N,N-diethylethanamine,hydrochloride
• N,N-Diethyl-5-(3,4-dimethoxyphenyl)-2H-tetrazole-2-ethanamine monohydrochloride
• DTXSID60166459
• 158553-49-2
• 2H-Tetrazole-2-ethanamine, N,N-diethyl-5-(3,4-dimethoxyphenyl)-, monohydrochloride

• Inchi： 1S/C15H23N5O2.ClH/c1-5-19(6-2)9-10-20-17-15(16-18-20)12-7-8-13(21-3)14(11-12)22-4;/h7-8,11H,5-6,9-10H2,1-4H3;1H
• InChI Key： QFFLQIRXFHPPFD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)C1N=NN(CCN(CC)CC)N=1)OC

Computed Properties

• Exact Mass: 341.16212
• Monoisotopic Mass: 341.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• Boiling Point: 446.7°C at 760 mmHg
• Flash Point: 224°C
• PSA: 65.3